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Compound of Interest

Compound Name: Traxoprodil

Cat. No.: B148271

Traxoprodil (developmental code name CP-101,606) is an investigational drug that acts as a
selective NMDA receptor antagonist for the NR2B subunit.[1] As with any laboratory chemical,
particularly those with significant biological activity and environmental hazards, adherence to
proper disposal protocols is paramount to ensure personnel safety and environmental
protection. This guide provides essential, step-by-step information for the safe handling and
disposal of Traxoprodil in a research setting.

Hazard Profile and Safety Summary

Traxoprodil is classified as a hazardous substance. According to the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS), it presents the following hazards:

o Acute Oral Toxicity (Category 3): Toxic if swallowed.[2][3]
e Serious Eye Irritation (Category 2A): Causes serious eye irritation.[2][3]
e Acute Aquatic Hazard (Category 1): Very toxic to aquatic life.[2][3]

Due to these classifications, Traxoprodil must be handled with appropriate personal protective
equipment (PPE), including safety glasses, gloves, and a lab coat. All handling should occur in
a well-ventilated area.

Quantitative Data Summary

The following table summarizes key quantitative data for Traxoprodil.
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Property Value Source
Molecular Formula C20H25NO3 [2][4]
Molecular Weight 327.42 g/mol [21[31[4]
CAS Number 134234-12-1 [21[3]
ICs0 (NMDA Receptor) 10 nM [51[6]

Step-by-Step Disposal Protocol

The disposal of Traxoprodil must comply with local, state, and federal regulations for
hazardous waste. As an investigational drug, it should be treated as a chemical waste and
disposed of through a licensed environmental management vendor.

1. Waste Segregation and Collection:

e Solid Waste:

o Collect all solid Traxoprodil waste, including unused or expired pure compounds,
contaminated lab materials (e.g., weigh boats, contaminated gloves, bench paper), in a
dedicated, clearly labeled hazardous waste container.

e The container must be compatible with the chemical, sealable, and in good condition.

o Label the container "Hazardous Waste: Traxoprodil" and include the specific hazard
pictograms (e.g., skull and crossbones for acute toxicity, exclamation mark for irritation, and
dead tree/fish for environmental hazard).

e Liquid Waste:

o Collect solutions containing Traxoprodil in a dedicated, leak-proof, and shatter-resistant
hazardous waste container.

e Do not mix with other incompatible chemical waste streams.

e Label the container with "Hazardous Waste: Traxoprodil Solution" and list all solvent
components and their approximate concentrations.

o Empty Containers:

o Empty containers that held Traxoprodil should be triple-rinsed with a suitable solvent. The
rinsate must be collected and disposed of as hazardous liquid waste.

 After rinsing, deface or remove all labels from the container to prevent misuse before
disposing of it in the regular trash or recycling, as per institutional guidelines.[7]

2. Storage Pending Disposal:
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o Store the sealed hazardous waste containers in a designated, secure satellite accumulation
area.

e This area should be away from general laboratory traffic and incompatible materials.

» Ensure the storage area is cool, dry, and well-ventilated.

3. Final Disposal Procedure:

» Do Not Dispose Down the Drain: Due to its high aquatic toxicity, Traxoprodil must not be
disposed of down the sink.[3]

e Do Not Dispose in Regular Trash: Unused or non-decontaminated Traxoprodil waste is
considered hazardous and must not be placed in the regular trash.

o Contact Environmental Health and Safety (EHS): Arrange for the pickup and disposal of the
hazardous waste through your institution's EHS department or a contracted hazardous waste
disposal company.[8]

« Incineration: The recommended final disposal method for investigational drugs like
Traxoprodil is high-temperature incineration by a licensed facility to ensure complete
destruction.[8]

4. Documentation:

e Maintain a detailed log of all Traxoprodil waste generated, including quantities and dates of
accumulation.

o Retain all documentation, such as certificates of destruction provided by the disposal vendor,
for a minimum of three years or as required by your institution and regulatory bodies.[8]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Traxoprodil
waste.
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Caption: Workflow for the safe disposal of Traxoprodil waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Proper Disposal of Traxoprodil: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b148271#traxoprodil-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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